Cas no 2172264-82-1 (2'-(azidomethyl)-8-azaspirobicyclo3.3.1nonane-2,3'-oxolane)

• Product Name: 2'-(azidomethyl)-8-azaspirobicyclo3.3.1nonane-2,3'-oxolane
• CAS No: 2172264-82-1
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6422037
• PubChem ID: 165505685
• Update Time: 2025-07-14

2'-(azidomethyl)-8-azaspirobicyclo3.3.1nonane-2,3'-oxolane Chemical and Physical Properties

Names and Identifiers

• 2'-(azidomethyl)-8-azaspirobicyclo3.3.1nonane-2,3'-oxolane
• 2'-(azidomethyl)-8-azaspiro[bicyclo[3.3.1]nonane-2,3'-oxolane]
• 2172264-82-1
• EN300-1479033

• Inchi： 1S/C12H20N4O/c13-16-15-8-11-12(4-6-17-11)3-1-9-2-5-14-10(12)7-9/h9-11,14H,1-8H2
• InChI Key： QGNPRXARKJHLOR-UHFFFAOYSA-N
• SMILES： O1CCC2(C1CN=[N+]=[N-])CCC1CCNC2C1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.6Ų

Additional information on 2'-(azidomethyl)-8-azaspirobicyclo3.3.1nonane-2,3'-oxolane

Research Brief on 2'-(Azidomethyl)-8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane (CAS: 2172264-82-1)

The compound 2'-(azidomethyl)-8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane (CAS: 2172264-82-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 2'-(azidomethyl)-8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane, particularly in click chemistry applications. The presence of the azide functional group allows for efficient conjugation with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it a valuable building block for the development of novel bioconjugates and probes. Researchers have successfully employed this compound in the synthesis of targeted drug delivery systems, where its spirocyclic core contributes to enhanced stability and bioavailability.

In terms of biological activity, preliminary investigations suggest that 2'-(azidomethyl)-8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane exhibits moderate affinity for certain central nervous system (CNS) targets. Its unique spirocyclic structure, which combines elements of both azaspiro and oxolane moieties, appears to confer favorable pharmacokinetic properties, including improved blood-brain barrier penetration. These characteristics make it a promising scaffold for the development of CNS-targeted therapeutics, particularly for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent structural-activity relationship (SAR) studies have explored various derivatives of this compound, with modifications primarily focused on the azidomethyl group and the spirocyclic core. These investigations have revealed that subtle changes in the molecular architecture can significantly influence both the compound's reactivity in click chemistry applications and its biological activity. Notably, the compound's stability under physiological conditions has been confirmed through in vitro studies, supporting its potential for in vivo applications.

From a medicinal chemistry perspective, the most promising application of 2'-(azidomethyl)-8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane lies in its use as a versatile intermediate for the synthesis of more complex bioactive molecules. Several research groups have reported its successful incorporation into larger molecular frameworks designed to target specific disease pathways. The compound's synthetic accessibility and functional group compatibility position it as a valuable tool for chemical biology research and drug discovery efforts.

Looking forward, further research is needed to fully elucidate the therapeutic potential of this compound and its derivatives. Current studies are focusing on optimizing its pharmacological properties and exploring its interactions with various biological targets. The unique combination of structural features in 2'-(azidomethyl)-8-azaspirobicyclo[3.3.1]nonane-2,3'-oxolane continues to make it an intriguing subject for ongoing research in chemical biology and medicinal chemistry.